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Compound of Interest

Compound Name: 1,2,3-Propanetriol, diacetate

Cat. No.: B7824952 Get Quote

Introduction: Understanding the Versatility of 1,2,3-
Propanetriol Diacetate
1,2,3-Propanetriol diacetate, more commonly known as diacetin or glyceryl diacetate, is a

versatile organic compound that holds significant importance across a multitude of scientific

and industrial sectors.[1] It is a diester of glycerol and acetic acid, resulting in a compound that

skillfully balances hydrophilic and lipophilic characteristics.[2] This unique duality makes it an

invaluable component in formulations ranging from pharmaceuticals and cosmetics to food and

beverage production.[3]

This guide serves as a comprehensive technical resource for researchers, scientists, and drug

development professionals. It aims to provide a deep dive into the core chemical identity of

1,2,3-propanetriol diacetate, its physicochemical properties, synthesis, and critical applications,

with a particular focus on its role in research and pharmaceutical development. The information

presented herein is grounded in authoritative sources to ensure scientific integrity and support

your advanced applications.

Part 1: Chemical Identity and Nomenclature
Precise identification of a chemical substance is paramount in research and development to

ensure reproducibility and compliance with regulatory standards. 1,2,3-Propanetriol diacetate is

typically a mixture of two isomers, 1,2-glyceryl diacetate and 1,3-glyceryl diacetate.[4][5] The

general CAS number 25395-31-7 is commonly used to refer to this mixture.[5][6]
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Key Identifiers
A comprehensive list of identifiers for 1,2,3-propanetriol diacetate is provided below to facilitate

unambiguous identification and information retrieval from chemical databases and regulatory

documents.

Identifier Value Source(s)

Primary Common Name Diacetin [4][5]

IUPAC Name
(2-acetyloxy-3-hydroxypropyl)

acetate
[7]

CAS Number 25395-31-7 [5][6][7][8]

EC Number 246-941-2 [5][7]

Molecular Formula C₇H₁₂O₅ [8][9]

Molecular Weight 176.17 g/mol [7][8]

Food Additive Number E1517 [5]

Synonyms
The extensive use of 1,2,3-propanetriol diacetate across various industries has led to a wide

array of synonyms. Awareness of these synonyms is crucial for conducting thorough literature

searches and understanding technical documentation from diverse sources.

Glycerol diacetate[1][7]

Glyceryl diacetate[7]

Glycerin diacetate[2][7][10]

Acetin, di-[1][2][7]

Diacetylglycerol[1][2]

(Hydroxymethyl)ethylene acetate
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1,2,3-Propanetriol, 1,2-diacetate

Glycerol 1,2-diacetate

3-Hydroxypropane-1,2-diyl diacetate[3]

Part 2: Physicochemical Properties and Their
Implications
The utility of 1,2,3-propanetriol diacetate in various applications is a direct consequence of its

distinct physicochemical properties. Its nature as a clear, colorless, and somewhat oily liquid

with a high boiling point and hygroscopic tendencies dictates its role as a solvent, emollient,

and plasticizer.[4][5]

Property Value Source(s)

Appearance
Clear, colorless, viscous, oily

liquid
[4][5]

Odor Mild, fatty, or odorless [5]

Boiling Point 280 °C (536 °F; 553 K) [1][4]

Melting Point -30 °C (-22 °F; 243 K) [1][4]

Density 1.17 g/mL at 25 °C [5][11]

Refractive Index n20/D 1.440 [5][11]

Solubility

Soluble in water, alcohol, and

ether. Slightly soluble in

benzene.

[1]

Vapor Pressure <1 mmHg @ 20 °C [12][13]

The high boiling point and low vapor pressure make it a stable solvent in many formulations.[4]

[13] Its miscibility with water and alcohol, coupled with its ability to dissolve other organic

compounds, makes it an excellent carrier and solvent in complex mixtures.[1] The hygroscopic

nature of diacetin is leveraged in cosmetic and personal care products to retain moisture.
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Part 3: Synthesis and Manufacturing Overview
The primary industrial synthesis of 1,2,3-propanetriol diacetate involves the esterification of

glycerol with acetic acid or acetic anhydride.[3][11] This reaction is typically catalyzed by a

strong acid.[3] The process yields a mixture of mono-, di-, and tri-acetylated glycerides, from

which the diacetate fraction is purified, often through distillation.[3]

Generalized Synthesis Workflow
The following diagram illustrates a typical workflow for the synthesis of 1,2,3-propanetriol

diacetate.

Figure 1: Generalized Synthesis Workflow of 1,2,3-Propanetriol Diacetate

Glycerol + Acetic Acid/Anhydride

Esterification Reaction
(Elevated Temperature)

Acid Catalyst (e.g., Sulfuric Acid)

Crude Product Mixture
(Mono-, Di-, Tri-acetin)

Purification
(e.g., Distillation)

Purified 1,2,3-Propanetriol Diacetate

Quality Control
(GC, HPLC)
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Caption: A simplified diagram of the synthesis process for 1,2,3-propanetriol diacetate.

Recent research has also explored alternative synthesis routes, such as the transesterification

of glycerol with ethyl acetate, which can offer high conversion rates and selectivity towards

diacetin and triacetin.[14]

Part 4: Applications in Research and Drug
Development
The unique properties of 1,2,3-propanetriol diacetate make it a highly valuable excipient and

solvent in the pharmaceutical industry.[3] Its low toxicity and approval by regulatory bodies like

the FDA for certain applications further enhance its utility.[3]

Key Pharmaceutical Applications
Solvent and Co-solvent: It is used to dissolve or carry active pharmaceutical ingredients

(APIs), particularly those that are lipophilic or have poor water solubility.[3] This enhances

the stability and bioavailability of the drug.

Plasticizer: In tablet coatings and transdermal patches, diacetin imparts flexibility and

durability.[3]

Formulation Aid: It acts as a formulation aid, ensuring the even distribution and stability of

active components in creams, lotions, and ointments.

Drug Delivery Systems: Research has shown its use in designing advanced drug delivery

systems, such as push-pull osmotic pumps for controlled release of drugs.[5][11]

Part 5: Analytical Methodologies
The quality control and analysis of 1,2,3-propanetriol diacetate are crucial to ensure its purity

and suitability for its intended application, especially in the pharmaceutical and food industries.

Standard Analytical Techniques
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Gas Chromatography (GC): GC is a common method for determining the purity of diacetin

and quantifying the relative amounts of mono-, di-, and triacetin in a sample.

High-Performance Liquid Chromatography (HPLC): HPLC is another powerful technique for

the separation and quantification of acetin isomers.

Spectroscopy (NMR, IR): Nuclear Magnetic Resonance (NMR) and Infrared (IR)

spectroscopy are used to confirm the chemical structure of the compound.[7]

Illustrative Analytical Protocol: Purity Assessment by
Gas Chromatography
The following is a generalized, step-by-step protocol for assessing the purity of a diacetin

sample using gas chromatography.

Sample Preparation:

Accurately weigh a sample of 1,2,3-propanetriol diacetate.

Dilute the sample in a suitable solvent (e.g., methanol or ethanol) to a known

concentration.

Prepare a series of calibration standards of monoacetin, diacetin, and triacetin in the same

solvent.

GC System Configuration:

Column: A polar capillary column, such as one with a DB-FFAP or Stabilwax stationary

phase, is often suitable for separating the glycerol acetates.[15]

Injector: Set the injector temperature to ensure complete vaporization of the sample

without degradation.

Detector: A Flame Ionization Detector (FID) is commonly used for its sensitivity to organic

compounds.
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Carrier Gas: Use an inert carrier gas such as helium or hydrogen at a constant flow rate.

[15]

Chromatographic Conditions:

Implement a temperature program that starts at a lower temperature and ramps up to a

higher temperature to ensure the separation of all components, from the more volatile

monoacetin to the less volatile triacetin.[15]

Data Analysis:

Inject the prepared standards to generate a calibration curve for each component.

Inject the sample solution.

Identify the peaks corresponding to monoacetin, diacetin, and triacetin based on their

retention times compared to the standards.

Calculate the concentration of each component in the sample using the calibration curves.

Determine the purity of the diacetin by calculating its percentage relative to the other

components.

Part 6: Safety and Handling
1,2,3-Propanetriol diacetate is generally considered to have low toxicity.[2][3] However, as with

any chemical, proper safety precautions should be observed.

Handling: Use in a well-ventilated area and avoid contact with skin and eyes.[10][16]

Standard personal protective equipment (PPE) such as safety goggles and gloves should be

worn.[12][16]

Storage: Store in a tightly closed container in a cool, dry place.[9][16] It is hygroscopic, so

protection from moisture is important.[5][12]

Fire Safety: It is a combustible liquid. Use appropriate extinguishing media such as water

spray, foam, carbon dioxide, or dry powder in case of a fire.[10]
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Spills: Spilled material can create a slipping hazard.[10] Absorb spills with an inert material

and dispose of it according to local regulations.

For detailed safety information, always refer to the current Material Safety Data Sheet (MSDS)

provided by the supplier.[10][12][16]

Conclusion
1,2,3-Propanetriol diacetate is a functionally rich and scientifically significant compound. Its

well-defined chemical identity, characterized by the CAS number 25395-31-7 and a host of

synonyms, provides a solid foundation for its application in sensitive fields like drug

development. The interplay of its physicochemical properties underpins its efficacy as a

solvent, plasticizer, and formulation aid. A thorough understanding of its synthesis, analytical

control, and safe handling procedures, as outlined in this guide, is essential for harnessing its

full potential in research and commercial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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